2,3-Diphenyl-4-(piperidin-1-ylmethyl)pyridine

• Molecular Formula: C23H24N2
• Molecular Weight: 328.4 g/mol
• IUPAC Name: 2,3-diphenyl-4-(piperidin-1-ylmethyl)pyridine
• InChI: InChI=1S/C23H24N2/c1-4-10-19(11-5-1)22-21(18-25-16-8-3-9-17-25)14-15-24-23(22)20-12-6-2-7-13-20/h1-2,4-7,10-15H,3,8-9,16-18H2
• InChI Key: WQSVEIOWMKAPLI-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)CC2=C(C(=NC=C2)C3=CC=CC=C3)C4=CC=CC=C4

Description

2,3-Diphenyl-4-(piperidin-1-ylmethyl)pyridine is a useful research compound. Its molecular formula is C23H24N2 and its molecular weight is 328.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Thionyl chloride (1 mL) (Wako Pure Chemical Industries, Ltd.) was added to Compound 9 described above (0.30 g, 1.15 mmol), and the mixture was refluxed for 30 minutes. Then, the solvent was distilled off under reduced pressure. The residue was dissolved in acetonitrile (20 mL), and piperidine (0.75 g, 8.80 mmol) (Wako Pure Chemical Industries, Ltd.) was added thereto, followed by reflux for 3 hours. The mixture was returned to room temperature, and then a saturated aqueous solution of sodium hydrogen carbonate (Wako Pure Chemical Industries, Ltd.) was added thereto, followed by extraction with ethyl acetate (Wako Pure Chemical Industries, Ltd.). The organic layer was dried with anhydrous sodium sulfate (Wako Pure Chemical Industries, Ltd.), and the solvent was distilled off under reduced pressure. The residue was subjected to silica gel column chromatography (chloroform (Wako Pure Chemical Industries, Ltd.) as an eluent), to thereby obtain the title compound (0.27 g, 71% yield).